6-Methoxy-5-methylbenzo[d]thiazole

• Molecular Formula: C9H9NOS
• Molecular Weight: 179.24 g/mol
• IUPAC Name: 6-methoxy-5-methyl-1,3-benzothiazole
• InChI: InChI=1S/C9H9NOS/c1-6-3-7-9(12-5-10-7)4-8(6)11-2/h3-5H,1-2H3
• InChI Key: SUQXTXGQPDMMLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1OC)SC=N2

Description

6-Methoxy-5-methylbenzo[d]thiazole is a useful research compound. Its molecular formula is C9H9NOS and its molecular weight is 179.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-methoxy-5-methylbenzo[d]thiazol-2-amine (5A) (1.24 g, 6.42 mmol) in H3PO4 (5 mL) at 0° C., was added NaNO2 (2.2 g, 32 mmol) in minimal amount of water. The reaction mixture was stirred at 0° C. for 20 min. The reaction mixture was then transferred to ice-cold hypophosphorous acid (50%, 5 ml) and slowly warmed to room temperature and stirred at room temperature until gas evolution ceases. Solid Na2CO3 was added to neutralize the reaction and the mixture was extracted by ethyl acetate. The organic phase was dried over MgSO4, filtered, concentrated and purified by silica gel column (0-100% ethyl acetate/hexanes). LCMS-ESI+: calc'd for C9H9NOS: 180.0 (M+H+). Found: 180.1 (M+H+).